molecular formula C21H14ClFN4O3 B2703554 7-(4-chlorophenyl)-3-(2-fluorobenzyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione CAS No. 899998-02-8

7-(4-chlorophenyl)-3-(2-fluorobenzyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

Cat. No.: B2703554
CAS No.: 899998-02-8
M. Wt: 424.82
InChI Key: VJRWETIJYYRUSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(4-chlorophenyl)-3-(2-fluorobenzyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H14ClFN4O3 and its molecular weight is 424.82. The purity is usually 95%.
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Scientific Research Applications

Related Scientific Research Applications:

  • Environmental Phenols and Parabens in Human Exposure

    Research on environmental phenols and parabens, which are widely used in consumer products, highlights the importance of understanding human exposure to various chemicals. Studies have measured the concentrations of these compounds in human samples to assess potential health risks and exposure sources (Frederiksen et al., 2014), (Jiménez-Díaz et al., 2016).

  • Toxicological Studies on Chemical Overdose

    Toxicological analyses provide crucial information on the effects of chemical ingestion, offering insights into clinical outcomes and biochemical impacts. Such studies contribute to the broader understanding of chemical toxicity and safety profiles (Osterloh et al., 1983).

  • Endocrine-Disrupting Compounds in Environmental Samples

    The detection and quantification of endocrine-disrupting compounds in various environments, such as indoor and outdoor air, highlight the ubiquity of these chemicals and their potential impacts on human health. These studies emphasize the need for ongoing surveillance and assessment of chemical exposures (Rudel et al., 2010).

  • Analytical Methods for Environmental Chemicals

    Development of analytical methods to detect and quantify environmental chemicals in biological and environmental matrices is crucial for exposure assessment and risk evaluation. These methods enable the identification of exposure sources and the monitoring of exposure levels over time (Moos et al., 2014).

  • Exposure to Chemicals via Maternal Transmission

    Studies on the transmission of chemicals through placental transfer and breast milk provide essential information on the exposure of infants to various compounds. Understanding these exposure pathways is critical for assessing developmental risks and implementing protective measures (Wang et al., 2004).

Properties

IUPAC Name

7-(4-chlorophenyl)-2-[(2-fluorophenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14ClFN4O3/c1-25-18-17(19(28)27(21(25)29)10-13-4-2-3-5-15(13)23)26-11-16(30-20(26)24-18)12-6-8-14(22)9-7-12/h2-9,11H,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJRWETIJYYRUSN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3F)N4C=C(OC4=N2)C5=CC=C(C=C5)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14ClFN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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